Methyl 3-(ethoxycarbonylamino)-3-oxopropanoate

• CAS RN: 152574-59-9
• Molecular Formula: C7H11NO5
• Molecular Weight: 189.17 g/mol
• IUPAC Name: methyl 3-(ethoxycarbonylamino)-3-oxopropanoate
• InChI: InChI=1S/C7H11NO5/c1-3-13-7(11)8-5(9)4-6(10)12-2/h3-4H2,1-2H3,(H,8,9,11)
• InChI Key: JMCIKUSAWYSGRI-UHFFFAOYSA-N
• SMILES: CCOC(=O)NC(=O)CC(=O)OC
• synonyms: Propanoic acid, 3-[(ethoxycarbonyl)amino]-3-oxo-, methyl ester

Description

Methyl 3-(ethoxycarbonylamino)-3-oxopropanoate, also known as Methyl N-(ethoxycarbonyl)-N-(3-oxo-1-propenyl)-glycinate, is a chemical compound used in scientific research. It is a white crystalline powder with a molecular formula of C8H11NO5 and a molecular weight of 201.18 g/mol. This compound is used in various research studies due to its unique properties.

Mechanism Of Action

The mechanism of action of Methyl 3-(ethoxycarbonylamino)-3-oxopropanoate 3-(ethoxycarbonylamino)-3-oxopropanoate is not well understood. However, it is believed that this compound inhibits the activity of certain enzymes that are involved in various biological processes. It is also believed to have antioxidant properties.
Biochemical and Physiological Effects:
Methyl 3-(ethoxycarbonylamino)-3-oxopropanoate 3-(ethoxycarbonylamino)-3-oxopropanoate has various biochemical and physiological effects. It has been shown to have antioxidant properties and can scavenge free radicals. It has also been shown to have anti-inflammatory properties and can reduce inflammation in various tissues. This compound has potential applications in the treatment of various diseases such as cancer, diabetes, and neurodegenerative disorders.

Advantages And Limitations For Lab Experiments

Methyl 3-(ethoxycarbonylamino)-3-oxopropanoate 3-(ethoxycarbonylamino)-3-oxopropanoate has several advantages and limitations for lab experiments. One of the major advantages of this compound is its ease of synthesis. It is also stable under normal laboratory conditions and can be stored for long periods without degradation. However, this compound is relatively expensive compared to other compounds used in research. It also has limited solubility in water, which can make it difficult to use in some experiments.

Future Directions

There are several future directions for the research on Methyl 3-(ethoxycarbonylamino)-3-oxopropanoate 3-(ethoxycarbonylamino)-3-oxopropanoate. One possible direction is the synthesis of novel compounds based on this compound. These compounds can be tested for their potential biological activities and can be used in the development of new drugs. Another possible direction is the study of the mechanism of action of this compound. This can provide insights into its potential applications in the treatment of various diseases. Finally, the development of new synthesis methods for this compound can lead to its wider use in scientific research.

Synthesis Methods

Methyl 3-(ethoxycarbonylamino)-3-oxopropanoate 3-(ethoxycarbonylamino)-3-oxopropanoate can be synthesized by the reaction of glycine ethyl ester with ethyl acetoacetate in the presence of a base. The reaction produces the desired compound along with ethanol as a byproduct. The reaction can be carried out under reflux conditions in anhydrous ethanol or other suitable solvents.

Scientific Research Applications

Methyl 3-(ethoxycarbonylamino)-3-oxopropanoate 3-(ethoxycarbonylamino)-3-oxopropanoate has various applications in scientific research. It is widely used in the synthesis of novel compounds with potential biological activities. This compound is used as a starting material for the synthesis of various heterocyclic compounds that have potential applications in medicinal chemistry.